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Compound of Interest

Compound Name: Bis(4-fluorophenyl)methanamine

CAS No.: 55095-27-7

Cat. No.: B3037701

Get Quote

Executive Summary
Bis(4-fluorophenyl)methanamine (CAS 55095-27-7), also known as 4,4'-

difluorobenzhydrylamine, is a critical pharmacophore in medicinal chemistry. It serves as the

structural backbone for a class of diphenylmethyl-piperazine calcium channel blockers, most

notably Flunarizine and Lomerizine. The introduction of para-fluorine atoms into the benzhydryl

scaffold significantly alters the physicochemical profile compared to the unsubstituted parent

compound, enhancing metabolic stability against ring oxidation and modulating lipophilicity

(LogP) for improved blood-brain barrier penetration. This guide details the physicochemical

properties, validated synthetic protocols, and application of this amine in drug development.

Part 1: Physicochemical Profile
The dual fluorination at the para-positions of the phenyl rings exerts a strong electron-

withdrawing inductive effect (-I), lowering the basicity of the amine compared to unsubstituted

benzhydrylamine.

Table 1: Key Chemical Properties
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Property Value Notes

IUPAC Name
1,1-Bis(4-

fluorophenyl)methanamine

Also: C,C-Bis(4-

fluorophenyl)methylamine

CAS Number
55095-27-7 (Free

Base)287111-67-5 (HCl Salt)

Commercially available often

as HCl salt

Molecular Formula C₁₃H₁₁F₂N

Molecular Weight 219.23 g/mol

Physical State
Liquid (Free Base)White Solid

(HCl Salt)

Free base is viscous; Salt is

crystalline

Boiling Point ~304 °C (Predicted)
High boiling point requires

vacuum distillation

Density 1.206 g/cm³ Denser than water

pKa 8.23 ± 0.10 (Predicted)

Lower than benzhydrylamine

(~9.[1][2][3][4][5][6][7][8]0) due

to F-substitution

Solubility DMSO, Methanol, DCM
Low water solubility for free

base

Storage 2–8°C, Inert Atmosphere
Air-sensitive; store under

Argon/Nitrogen

Part 2: Synthetic Methodologies
Primary Route: The Leuckart Reaction
The most robust industrial route involves the reductive amination of 4,4'-difluorobenzophenone

using ammonium formate. This "one-pot" transformation avoids the use of high-pressure

hydrogenation or expensive metal catalysts.

Mechanism: The ketone undergoes nucleophilic attack by ammonia (generated in situ) to form

an imine, which is reduced by formic acid via hydride transfer.

Experimental Protocol
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Reagents: 4,4'-Difluorobenzophenone (1.0 eq), Ammonium Formate (4.0 eq), Formic Acid

(catalytic).

Reaction: Combine reagents in a round-bottom flask equipped with a distillation head.

Heating: Heat the mixture to 160–170°C. Water and CO₂ will evolve. Maintain temperature

for 6–12 hours until ketone consumption is complete (monitor via TLC/HPLC).

Hydrolysis: The intermediate formed is often the N-formyl derivative. Cool to 100°C and add

6M HCl. Reflux for 2 hours to hydrolyze the formamide to the amine hydrochloride.

Work-up: Cool to room temperature. The product may precipitate as the HCl salt. Filter and

wash with cold ether.

For Free Base: Basify the aqueous solution with 20% NaOH to pH >12, extract with

Dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

Alternative Route: From Alcohol via Chloride
Used when the alcohol precursor (4,4'-difluorobenzhydrol) is more readily available.

Chlorination: React 4,4'-difluorobenzhydrol with Thionyl Chloride (SOCl₂) in DCM at reflux to

yield 4,4'-difluorobenzhydryl chloride.

Amination: React the chloride with excess ammonia (in methanol) or via the Gabriel

Synthesis (Potassium phthalimide followed by hydrazine cleavage) to prevent over-

alkylation.

Visualization: Synthesis Pathways

4,4'-Difluorobenzophenone
(CAS 345-92-6) N-Formyl Intermediate

Ammonium Formate
160-170°C (Leuckart)

4,4'-Difluorobenzhydrol
(CAS 365-24-2) 4,4'-Difluorobenzhydryl ChlorideSOCl2, DCM

Bis(4-fluorophenyl)methanamine
(CAS 55095-27-7)

6M HCl Reflux
(Hydrolysis)

NH3 / MeOH
(Amination)

Click to download full resolution via product page
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Caption: Figure 1. Dual synthetic pathways to Bis(4-fluorophenyl)methanamine via Leuckart

reaction (top) and nucleophilic substitution (bottom).

Part 3: Chemical Reactivity & Functionalization[10]
Nucleophilicity
The amine nitrogen is a secondary carbon-bound primary amine. Due to the electron-

withdrawing nature of the two 4-fluorophenyl rings, the lone pair on the nitrogen is slightly less

available than in non-fluorinated analogues.

Implication: Acylation and alkylation reactions may require slightly higher temperatures or

stronger bases (e.g., K₂CO₃ vs. Et₃N) compared to benzylamine.

Protection Strategies
For multi-step synthesis (e.g., peptide coupling or linker attachment):

Boc-Protection: Reacts readily with Boc₂O in THF/Water with NaHCO₃. Stable to basic

conditions.

Fmoc-Protection: Reacts with Fmoc-OSu. Useful for solid-phase synthesis.

Salt Formation
The free base absorbs CO₂ from the air (carbamate formation). It is best stored as the

Hydrochloride (HCl) or Fumarate salt. The HCl salt is prepared by bubbling HCl gas through an

ethereal solution of the free base.

Part 4: Applications in Drug Discovery[11]
Case Study: Synthesis of Flunarizine
Flunarizine is a classic calcium channel blocker used for migraine prophylaxis. The bis(4-
fluorophenyl)methanamine moiety is the "anchor" that provides lipophilicity and receptor

affinity.

Synthesis Workflow:
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N-Alkylation: Bis(4-fluorophenyl)methanamine is reacted with excess Piperazine (or a

protected piperazine derivative) to form the benzhydryl-piperazine core.

Note: Direct alkylation of the amine with a bis-chloroethyl amine derivative is a common

cyclization strategy to form the piperazine ring directly on the nitrogen.

Cinnamylation: The resulting secondary amine of the piperazine ring is alkylated with

Cinnamyl Chloride to yield Flunarizine.

Visualization: Flunarizine Assembly

Bis(4-fluorophenyl)methanamine

1-[Bis(4-fluorophenyl)methyl]piperazine

Cyclization
(NaI, K2CO3, Reflux)

Bis(2-chloroethyl)amine

Flunarizine
(Calcium Channel Blocker)

N-Alkylation
(Cinnamyl Chloride)

Cinnamyl Chloride

Click to download full resolution via product page

Caption: Figure 2. The convergent synthesis of Flunarizine utilizing Bis(4-
fluorophenyl)methanamine as the primary scaffold.

SAR Insights: Why Fluorine?
Metabolic Blockade: The para-positions of phenyl rings are primary sites for Cytochrome

P450 oxidation. Fluorine substitution blocks this metabolism, significantly extending the half-

life (

) of the drug.
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Lipophilicity: The C-F bond increases lipophilicity without adding significant steric bulk

(Fluorine Van der Waals radius = 1.47 Å vs Hydrogen = 1.20 Å), enhancing CNS penetration.

Part 5: Safety, Handling & Analytics
Safety Protocols

Corrosivity: As a primary amine, the free base is corrosive to skin and mucous membranes

(Skin Corr. 1B).

Inhalation: High vapor pressure at elevated temperatures; use a fume hood.

First Aid: In case of contact, wash immediately with polyethylene glycol 400 or water.

Analytical Characterization
HPLC: Use a C18 column with a gradient of Acetonitrile/Water (0.1% TFA). The difluoro

substitution provides a distinct retention time shift compared to the non-fluorinated standard.

NMR (¹H, 400 MHz, CDCl₃): Look for the methine proton (

) singlet around

5.2–5.5 ppm. The aromatic region will show characteristic splitting (multiplets) due to

coupling.

NMR (¹⁹F): A singlet (or multiplet depending on resolution) around -115 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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